D,L-O-Desmethyl Venlafaxine-d10

Description

D,L-O-Desmethyl Venlafaxine-d10 is a stable isotope-labeled compound, specifically a deuterium-labeled version of O-desmethylvenlafaxine, a major metabolite of venlafaxine. Venlafaxine is an antidepressant belonging to the class of serotonin-norepinephrine reuptake inhibitors (SNRIs). The deuterium-labeled form, D,L-O-Desmethyl Venlafaxine-d10, is used primarily in analytical and research contexts, particularly for studies involving the metabolism and pharmacokinetics of venlafaxine.

Uses and Applications

D,L-O-Desmethyl Venlafaxine-d10 is utilized as a reference material in analytical chemistry, particularly for the quantification and identification of venlafaxine and its metabolites in biological samples. This compound is crucial in therapeutic drug monitoring (TDM) and pharmacokinetic studies, where precise measurement of drug levels is essential for optimizing treatment efficacy and minimizing side effects.

Research Findings

Recent studies have highlighted the importance of monitoring venlafaxine and its metabolites, such as O-desmethylvenlafaxine, to optimize antidepressant therapy. For instance, a study demonstrated that serum levels of venlafaxine and O-desmethylvenlafaxine are positively associated with antidepressant response, suggesting that maintaining serum concentrations within a specific range can enhance therapeutic efficacy .

Storage and Handling

• Storage Temperature: -20°C

• Shipping Temperature: Room Temperature

• Country of Origin: Canada

• Product Format: Neat

D,L-O-Desmethyl Venlafaxine-d10 requires careful handling due to its controlled nature and potential restrictions on its use. It is often made to order and has a short shelf life, necessitating careful planning for its use in research or analytical settings .

• CAS No.: 1062607-49-1
• Product Name: D,L-O-Desmethyl Venlafaxine-d10
• Molecular Formula: C16H15D10NO2
• Molecular Weight: 273.44
• IUPAC Name: 2,2,3,3,4,4,5,5,6,6-decadeuterio-1-[2-(dimethylamino)-1-(4-hydroxyphenyl)ethyl]cyclohexan-1-ol
• Standard InChI: InChI=1S/C16H25NO2/c1-17(2)12-15(13-6-8-14(18)9-7-13)16(19)10-4-3-5-11-16/h6-9,15,18-19H,3-5,10-12H2,1-2H3/i3D2,4D2,5D2,10D2,11D2
• SMILES: CN(C)CC(C1=CC=C(C=C1)O)C2(CCCCC2)O
• Appearance: White Solid
• Melting Point: 221 - 223°C
• Purity: 98.6% HPLC; 99% atom D
• Related CAS: 93413-62-8 (unlabelled)
• Synonyms: 4-[2-(Dimethylamino)-1-(1-hydroxycyclohexyl-D10)ethyl]phenol; DVS 233-D10; rac-O-Desvenlafaxine-D10; rac-O-Desmethylvenlafaxine-D10; Pristiq-D10; WY 45233-D10
• Tag: Venlafaxine Impurities
• PubChem Compound: 25226639
• Last Modified: Apr 15 2024